Cas no 647-41-6 (Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-)
647-41-6 structure
Product Name:Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-
CAS No:647-41-6
MF:C8H4Br2F12
MW:487.906203269959
CID:417484
PubChem ID:71378880
Update Time:2025-04-19
Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-
- 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorooctane
- DTXSID80801476
- 647-41-6
-
- Inchi: 1S/C8H4Br2F12/c9-2-1-3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(10,21)22/h1-2H2
- InChI Key: XWVZCTPFAMKPLI-UHFFFAOYSA-N
- SMILES: BrC(C(C(C(C(C(CCBr)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 485.84872
- Monoisotopic Mass: 485.84881g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
647-41-6 (Octane, 1,8-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-) Related Products
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